(3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol

• IUPAC Name: (3R,4R)-1-[(3,4-difluorophenyl)methyl]-4-(4-pyridin-2-ylpiperazin-1-yl)piperidin-3-ol
• InChI: InChI=1S/C21H26F2N4O/c22-17-5-4-16(13-18(17)23)14-25-8-6-19(20(28)15-25)26-9-11-27(12-10-26)21-3-1-2-7-24-21/h1-5,7,13,19-20,28H,6,8-12,14-15H2/t19-,20-/m1/s1
• InChI Key: LFRUXWFWGZRUIL-WOJBJXKFSA-N
• Canonical SMILES: C1CN(CC(C1N2CCN(CC2)C3=CC=CC=N3)O)CC4=CC(=C(C=C4)F)F
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCN(CC2)C3=CC=CC=N3)O)CC4=CC(=C(C=C4)F)F
• Molecular Formula: C21H26F2N4O
• Molecular Weight: 388.5 g/mol

Description

(3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol, also known as DFB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol is not fully understood, but it is believed to act on various molecular targets in the body. (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has been shown to modulate the activity of certain enzymes and receptors, which can lead to its therapeutic effects. For example, (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has been shown to inhibit the activity of certain enzymes that are involved in inflammation, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
(3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has been shown to have various biochemical and physiological effects in animal and cell-based studies. It has been shown to reduce inflammation, inhibit tumor growth, and improve cognitive function. (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has also been shown to modulate the activity of certain neurotransmitters, leading to its anti-depressant effects.

Advantages and Limitations for Lab Experiments

(3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has several advantages and limitations for lab experiments. One advantage is that it has been shown to have low toxicity in animal studies, making it a safe compound to work with. Additionally, (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has been shown to have good solubility in water, which makes it easy to work with in lab experiments. One limitation is that (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol can be expensive to synthesize, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol. One area of interest is the development of (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol-based therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the study of (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol's effects on the immune system and its potential use in the treatment of autoimmune diseases. Additionally, further studies are needed to fully understand the mechanism of action of (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol and to identify its molecular targets in the body.

Scientific Research Applications

(3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, anti-tumor, and anti-depressant effects. (3R*,4R*)-1-(3,4-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound has been shown to have neuroprotective effects and can improve cognitive function.